Cas no 39903-14-5 (Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate)
39903-14-5 structure
Product Name:Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate
CAS No:39903-14-5
MF:C33H54O4
MW:514.779470920563
CID:2667377
Update Time:2023-08-06
Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylsp
- Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate
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- Inchi: 1S/C33H54O4/c1-22-29(4)11-9-24-30(5,23(29)10-12-33(22)36-19-20-37-33)16-18-32(7)25-21-28(3,26(34)35-8)14-13-27(25,2)15-17-31(24,32)6/h22-25H,9-21H2,1-8H3/t22-,23-,24+,25-,27-,28-,29-,30+,31-,32+/m1/s1
- InChI Key: YWUPFEMPINRQJW-UTURDJDOSA-N
- SMILES: O1CCOC21CC[C@@H]1[C@@](C)([C@H]2C)CC[C@H]2[C@@]1(C)CC[C@@]1(C)[C@@H]3C[C@@](C(=O)OC)(C)CC[C@]3(C)CC[C@@]12C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 956
- Topological Polar Surface Area: 44.8
Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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